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Compound of Interest

Compound Name: Acetylmalononitrile

Cat. No.: B072418 Get Quote

An In-depth Technical Guide to the Physical Properties of Acetylmalononitrile

Introduction
Acetylmalononitrile, with the linear formula CH₃COCH(CN)₂, is a malononitrile derivative. It

serves as a valuable building block in organic synthesis. This document provides a

comprehensive overview of its physical properties, detailed experimental protocols for their

determination, and logical workflows to guide researchers, scientists, and drug development

professionals.

Physical and Chemical Properties
The known physical and chemical properties of Acetylmalononitrile are summarized in the

table below.
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Property Value Source

Molecular Formula C₅H₄N₂O [1]

Molecular Weight 108.10 g/mol

Melting Point 138-141 °C [2]

Boiling Point No data available

Density No data available

Appearance White to off-white solid

Solubility

As a malononitrile derivative, it

is expected to be soluble in

organic solvents like ethanol,

acetone, and dichloromethane,

with limited solubility in water.

[3]

CAS Number 1187-11-7

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physical properties of a solid organic compound like Acetylmalononitrile.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure substance, while impurities tend to lower and broaden the

melting range.[4]

Methodology: Capillary Method (Thiele Tube or Melting Point Apparatus)

Sample Preparation: A small amount of the dry, finely powdered Acetylmalononitrile is

packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[5][6]

Apparatus Setup:
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Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then inserted into a Thiele tube containing a

high-boiling point oil (e.g., mineral oil or silicone oil).[7]

Melting Point Apparatus: The capillary tube is inserted into the heating block of the

apparatus.[4]

Heating: The apparatus is heated slowly and steadily, at a rate of about 1-2°C per minute,

especially near the expected melting point.[7]

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting point is reported as the range T₁ - T₂.[6]

Prepare Sample:
Finely powder and pack

Acetylmalononitrile into a capillary tube

Setup Apparatus:
Attach capillary to thermometer

and place in Thiele tube or
melting point apparatus

Heating:
Heat slowly and steadily

(1-2°C per minute)

Observation:
Record T1 (first liquid drop)

and T2 (all liquid)

Result:
Report melting point
as the range T1 - T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
While Acetylmalononitrile is a solid at room temperature, a general method for determining

the boiling point of organic compounds is provided for completeness.

Methodology: Capillary Method

Sample Preparation: A small amount of the liquid organic compound is placed in a fusion

tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted into the fusion tube

with the open end submerged in the liquid.[8]
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Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated

in a suitable heating bath (e.g., Thiele tube or aluminum block).[8][9]

Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary

tube will bubble out.

Observation: The boiling point is the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube.[8] Alternatively, the heat source is removed when a

steady stream of bubbles is observed, and the temperature at which the liquid is drawn back

into the capillary tube is recorded as the boiling point.[10]

Sample Preparation:
Place liquid in a fusion tube

Capillary Setup:
Place an inverted, sealed

capillary tube into the liquid

Apparatus Setup:
Attach to a thermometer

and place in a heating bath

Heating & Observation:
Heat gently and note the

temperature of a continuous
stream of bubbles

Result:
Record the observed

temperature as the boiling point
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Caption: Workflow for Boiling Point Determination.

Density Determination
The density of a solid can be determined by measuring its mass and the volume it displaces.

Methodology: Liquid Displacement

Mass Measurement: The mass (m) of a sample of Acetylmalononitrile is accurately

measured using an analytical balance.[11]

Initial Volume: A graduated cylinder is partially filled with a liquid in which

Acetylmalononitrile is insoluble. The initial volume (V₁) of the liquid is recorded.[11]

Displacement: The weighed solid sample is carefully submerged in the liquid in the

graduated cylinder.

Final Volume: The new volume (V₂) of the liquid is recorded.[11]
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Calculation: The volume of the solid is calculated as V = V₂ - V₁. The density (ρ) is then

calculated using the formula: ρ = m/V.[11]

Mass Measurement:
Weigh a sample of

Acetylmalononitrile (m)

Volume Measurement:
Record initial liquid volume (V1)

in a graduated cylinder

Displacement:
Submerge the weighed

sample in the liquid

Final Volume:
Record the new liquid

volume (V2)

Calculation:
Calculate density (ρ)

using ρ = m / (V2 - V1)
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Caption: Workflow for Density Determination.

Solubility Determination
A qualitative assessment of solubility is performed to understand the compound's behavior in

various solvents.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of Acetylmalononitrile (e.g., 25 mg) is

placed in a test tube.[12]

Solvent Addition: A small volume of the solvent to be tested (e.g., 0.75 mL of water, ethanol,

etc.) is added to the test tube.[12]

Mixing: The test tube is shaken vigorously to ensure thorough mixing.[12]

Observation: The mixture is observed to determine if the solid has completely dissolved. The

compound is classified as soluble, partially soluble, or insoluble.

Systematic Testing: This process is repeated with a range of solvents of varying polarities

(e.g., water, 5% NaOH, 5% HCl, ethanol, diethyl ether, hexane) to create a solubility profile.

[12][13]
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Start: Place known mass
of Acetylmalononitrile in a test tube

Add a specific volume
of a chosen solvent

Shake vigorously

Is the solid
completely dissolved?

Classify as 'Soluble'
in that solvent

Yes

Classify as 'Insoluble'
in that solvent

No

Repeat with a
different solvent

End: Compile
Solubility Profile
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Caption: Workflow for Qualitative Solubility Testing.

Spectral Data
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While specific spectral data for Acetylmalononitrile were not found in the initial search,

standard characterization would involve the following spectroscopic techniques:

¹H NMR (Proton Nuclear Magnetic Resonance): This would provide information on the

number of different types of protons, their chemical environment, and their connectivity within

the molecule. One would expect to see signals corresponding to the methyl (CH₃) protons

and the methine (CH) proton.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique would identify the

number of different carbon environments in the molecule. Signals for the carbonyl carbon,

the two nitrile carbons, the methine carbon, and the methyl carbon would be expected.

IR (Infrared) Spectroscopy: IR spectroscopy would be used to identify the functional groups

present. Characteristic absorption bands would be expected for the C≡N (nitrile) stretch, the

C=O (ketone) stretch, and C-H stretches.

For related malononitrile derivatives, these spectroscopic methods are routinely used for

structural confirmation and analysis.[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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